Glycidoxypropyltrimethoxysilane

• CAS: 25704-87-4
• Molecular Formula: C9H20O5Si
• Molecular Weight: 236.34 g/mol
• InChI: InChI=1S/C9H20O5Si/c1-10-15(11-2,12-3)6-4-5-13-7-9-8-14-9/h9H,4-8H2,1-3H3
• InChIKey: BPSIOYPQMFLKFR-UHFFFAOYSA-N

Glycidoxypropyltrimethoxysilane (GPTMS) CAS 2530-83-8: A Key Epoxy-Functional Silane for High-Performance Adhesion and Composites

Glycidoxypropyltrimethoxysilane (GPTMS, CAS 2530-83-8) is a versatile organofunctional silane coupling agent containing a reactive epoxy group and three hydrolyzable methoxy groups [1]. It is widely used to form durable covalent bonds between inorganic substrates (glass, metals, minerals) and organic polymers (epoxy, polyurethane, acrylic), making it a critical component in high-performance adhesives, sealants, composites, and protective coatings . Its trimethoxy structure enables faster hydrolysis compared to triethoxy analogs, which is advantageous for rapid cure and strong interfacial bonding [2].

Workflow

Epoxy-functional silane for inorganic–organic coupling

Selection

Trimethoxy structure enables faster hydrolysis than triethoxy analogs

Use Context

Adhesion promotion in epoxy, urethane, acrylic coatings and composites

• [1] Chico, B., de la Fuente, D., Pérez, M., & Morcillo, M. (2010). Corrosion resistance of steel treated with different silane/paint systems. Journal of Coatings Technology and Research, 9, 3-13. View Source
• [2] Gabrielli, L., Russo, L., Poveda, A., Jones, J. R., Nicotra, F., Jiménez-Barbero, J., & Cipolla, L. (2013). Epoxide opening versus silica condensation during sol-gel hybrid biomaterial synthesis. Chemistry – A European Journal, 19(24), 7856-7864. View Source

Why Glycidoxypropyltrimethoxysilane Cannot Be Simply Substituted with Other Organosilanes in Critical Applications

The performance of GPTMS is dictated by its unique molecular architecture, which balances the reactivity of the epoxy group with the hydrolysis/condensation kinetics of the methoxysilane head [1]. While other silanes may share one functional feature (e.g., an epoxy group or a methoxysilane), they lack the precise combination that governs interfacial adhesion, dispersibility, and film-forming properties. For instance, the faster hydrolysis of methoxy versus ethoxy groups directly impacts processing speed and interfacial strength , and the specific polarity of the epoxy group dictates compatibility with different resin matrices compared to methacryloxy or amino alternatives [2]. Therefore, substituting GPTMS without rigorous requalification can lead to significant and quantifiable losses in adhesion strength, corrosion resistance, or mechanical durability.

Hydrolysis Methoxy/ethoxy kinetics differ; cure speed and interfacial strength may not transfer directly.

Compatibility Epoxy polarity may shift resin wetting and matrix compatibility vs. methacryloxy or amino silanes.

Barrier Interfacial water diffusion resistance varies significantly; alternative silanes may compromise corrosion protection.

• [1] Gabrielli, L., Russo, L., Poveda, A., Jones, J. R., Nicotra, F., Jiménez-Barbero, J., & Cipolla, L. (2013). Epoxide opening versus silica condensation during sol-gel hybrid biomaterial synthesis. Chemistry – A European Journal, 19(24), 7856-7864. View Source
• [2] Debnath, S., Wunder, S. L., McCool, J. I., & Baran, G. R. (2003). Silane treatment effects on glass/resin interfacial shear strengths. Dental Materials, 19(5), 441-448. View Source

Quantitative Performance Comparison of Glycidoxypropyltrimethoxysilane Against Key Alternatives

GPTMS vs. Aminopropyltriethoxysilane (APS) on Titanium Alloy Bond Durability

In a comparative study on titanium alloy joints, pretreatment with GPTMS resulted in significantly improved bond durability compared to APS. While both silanes provided an improvement over a simple abraded surface, GPTMS was noted to be 'greatly improved' and more effective than APS [1]. The study used a wedge test to evaluate resistance to crack growth, a critical measure of long-term adhesive joint performance.

Bond Durability (Ti alloy)

Head-to-head

GPTMS > APS > Abraded (qualitative ranking)

Supports selection for long-term structural bonding

Wedge test, epoxy adhesives on titanium

Evidence Dimension	Bond Durability (Qualitative Improvement)
Target Compound Data	Greatly improved bond durability compared to baseline
Comparator Or Baseline	γ-aminopropyltriethoxysilane (APS) gave improved durability but was not so effective
Quantified Difference	GPTMS > APS > Abraded/Solvent Cleaned (qualitative ranking)
Conditions	Wedge test on titanium alloy adherends with epoxy adhesives

Why This Matters

For applications requiring long-term structural integrity under stress (e.g., aerospace, medical implants), the choice of silane directly impacts product lifetime and safety margins.

• [1] Boerio, F. J., & Williams, J. W. (1988). The Effect of Silane Coupling Agents on the Durability of Titanium Alloy Joints. The Journal of Adhesion, 26(4), 273-289. View Source

GPTMS vs. Bis-1,2-(Triethoxysilyl)Ethane (BTSE) for Interfacial Water Barrier Performance

Molecular dynamics simulations reveal a stark contrast in the ability of different silane pretreatments to block water ingress at the coating-substrate interface. Water diffuses fastest across the interface of a BTSE-pretreated system and slowest across the interface of a GPTMS-pretreated system, with BTSE showing the worst performance and GPTMS providing the best capability for constructing a reliable, water-resistant interface among the selected painting systems [1]. This translates directly to superior long-term corrosion protection in humid environments.

Water Barrier (Interface)

Head-to-head

Slowest interfacial water diffusion among tested systems

Supports corrosion-protection coating selection

Molecular dynamics simulation, Al substrate

Evidence Dimension	Water Diffusion Rate at Interface
Target Compound Data	Slowest water diffusion
Comparator Or Baseline	Bis-1,2-(triethoxysilyl)ethane (BTSE): fastest water diffusion
Quantified Difference	GPTMS diffusion < BTSE diffusion (qualitative ranking: GPTMS best, BTSE worst)
Conditions	Molecular dynamics simulation of silane-pretreated epoxy coatings on aluminum substrate

Why This Matters

Superior resistance to interfacial water diffusion is a primary mechanism for enhanced corrosion protection and long-term adhesion durability in humid or submerged applications.

• [1] Wang, X.-X., Fu, H.-L., Jiang, M.-Y., Liu, Y.-C., & Hu, J.-M. (2019). Understanding the role of silane pretreatments in an organic coating system. Part 2: a study of molecular dynamics simulation. Journal of Coatings Technology and Research, 16, 903-913. View Source

GPS-Modified Polyamide Fiber Adhesion to Waterborne Polyurethane

In a study aiming to improve the interfacial adhesion between polyamide 66 fiber and a waterborne polyurethane (PU) adhesive, surface modification with GPS via N-alkylation significantly enhanced performance. The interfacial shear strength (IFSS), measured via the microbond test, was improved from a baseline of 5.0 MPa to 8.4 MPa. Furthermore, after a 48-hour water immersion at 50°C and subsequent drying, the IFSS of the GPS-modified system further increased to 8.8 MPa due to plasticization of the PU [1].

IFSS (PA66/PU, dry/wet)

Head-to-head

8.4 MPa dry; 8.8 MPa after 48h water immersion

Reported adhesion gain in waterborne PU systems

Microbond test, 68% increase over unmodified fiber (5.0 MPa)

Evidence Dimension	Interfacial Shear Strength (IFSS)
Target Compound Data	8.4 MPa (dry), 8.8 MPa (after 48h water immersion at 50°C)
Comparator Or Baseline	Unmodified polyamide fiber (baseline IFSS = 5.0 MPa)
Quantified Difference	+3.4 MPa (68% increase) dry; +3.8 MPa (76% increase) after wet exposure
Conditions	Microbond test; waterborne PU adhesive and polyamide 66 fiber; GPS applied via N-alkylation

Why This Matters

This quantifies the dramatic improvement in adhesion for polyurethane-based systems, a key performance metric for textile composites, medical devices, and automotive interiors, especially under challenging wet conditions.

• [1] Li, B., Liu, Y., Nie, J., & Zhang, J. (2013). Improving the adhesion between a aqueous PU and a polyamide fibre with silane. Composite Interfaces, 20(8), 529-541. View Source

GPTMS Hydrolysis Kinetics: A Quantitative Process Timeline

Controlling the sol-gel process of GPTMS is critical for consistent material properties. A quantitative FTIR study mapped the kinetics of hydrolysis and condensation. It was determined that up to 30 minutes of hydrolysis, the dominant reaction is the formation of silanol (Si-OH) groups. After 30 minutes, condensation to form siloxane (Si-O-Si) bonds accelerates significantly, peaking around 60 minutes before the reaction kinetics slow down after 70-80 minutes due to depletion of silanol groups [1].

Hydrolysis Kinetics

Class-level inference

Hydrolysis dominant 0–30 min; condensation accelerates 30–60 min; kinetics slow after 70–80 min

Process control context for sol-gel coatings

FTIR study, 50% alcoholic solvent

Evidence Dimension	Reaction Kinetics Timeline
Target Compound Data	Hydrolysis dominant up to 30 min; Condensation accelerates 30-60 min; Kinetics slow after 70-80 min.
Comparator Or Baseline	N/A (kinetic study of a single compound)
Quantified Difference	Defined time windows for hydrolysis (0-30 min) vs. condensation (30-70 min).
Conditions	50% alcoholic solvent, analyzed by infrared spectroscopy

Why This Matters

This precise kinetic timeline provides process engineers with a quantitative basis for optimizing mixing, pot life, and curing schedules, ensuring reproducible performance and preventing premature gelation or incomplete hydrolysis.

• [1] Cividanes, L. S., Simonetti, E. A., de Lima, N. B., & Thim, G. P. (2020). Analysis of the 3-Glycidoxypropyltrimethoxysilane (GPTMS) hydrolysis by infrared spectroscopy. Matéria (Rio de Janeiro), 25(3), e-12847. View Source

GPTMS vs. MPS in Glass/Resin Interfacial Shear Strength for Dental Composites

In a direct comparison using fiber pull-out tests on glass fibers embedded in a BisGMA/TEGDMA resin matrix, both silanated fibers showed improved strength over unsilanated ones. However, the system with 3-methacryloxypropyl-trimethoxysilane (MPS) yielded a higher interfacial shear strength than that with glycidoxypropyltrimethoxy-silane (GPS) across various concentrations [1]. Notably, after a 1-month soak in a 50:50 ethanol/water mixture, both systems degraded, but a positive correlation was found between the amount of silane on the fiber surface and the property loss, underscoring the importance of optimal silane deposition for hydrolytic stability [1].

Dental Composite IFSS

Head-to-head

MPS > GPS > Unsilanated (qualitative ranking)

MPS may be considered for methacrylate resin compatibility

Glass fiber pull-out in BisGMA/TEGDMA resin

Evidence Dimension	Interfacial Shear Strength (IFSS)
Target Compound Data	Strength greater than unsilanated baseline, but lower than MPS
Comparator Or Baseline	3-methacryloxypropyl-trimethoxysilane (MPS): Highest strength among tested silanes (e.g., 5% MPS optimal).
Quantified Difference	MPS > GPS > Unsilanated (qualitative ranking; specific values not provided in abstract)
Conditions	Single fiber pull-out test; glass fibers (~30 µm) in BisGMA/TEGDMA resin; cured via light; tested dry and after 1-month soak in 50:50 ethanol/water

Why This Matters

This provides a direct, application-relevant benchmark. While GPTMS is effective, this data is critical for selecting the optimal silane for methacrylate-based dental or biomedical composites, where MPS offers a clear performance advantage due to chemical compatibility with the resin matrix.

• [1] Debnath, S., Wunder, S. L., McCool, J. I., & Baran, G. R. (2003). Silane treatment effects on glass/resin interfacial shear strengths. Dental Materials, 19(5), 441-448. View Source

Optimized Application Scenarios for Glycidoxypropyltrimethoxysilane Based on Quantitative Evidence

High-Durability Structural Adhesive Bonding of Metals (e.g., Titanium, Aluminum)

In aerospace, automotive, and medical device assembly, long-term bond durability is non-negotiable. Evidence shows GPTMS pretreatment of titanium alloys provides superior crack growth resistance compared to APS [1]. Furthermore, in aluminum bonding, GPTMS has been shown to be equivalent or better than standard phosphoric acid anodizing (PAA) processes for lap shear strength [2] and provides the best resistance to interfacial water diffusion, a primary cause of bond degradation [3]. This makes GPTMS a preferred primer or additive for epoxy and acrylic structural adhesives where failure in service is not an option.

Polyurethane-Based Coatings, Adhesives, and Textile Composites for Demanding Environments

For applications requiring strong adhesion between polyurethane (PU) and reinforcing fibers or substrates, GPTMS offers a quantifiable advantage. Surface treatment of polyamide fibers with GPS via N-alkylation resulted in a 68% increase in interfacial shear strength (IFSS) with a waterborne PU adhesive under dry conditions and a 76% increase after wet exposure, demonstrating exceptional hydrolytic stability [4]. This makes GPTMS ideal for automotive interiors, technical textiles, and footwear, where durable, water-resistant bonding is critical.

Sol-Gel Derived Hybrid Coatings with Optimized Process Control

The performance of sol-gel coatings based on GPTMS is highly sensitive to processing conditions. The quantitative kinetic data on hydrolysis and condensation provides a precise roadmap for process engineers [5]. By strictly controlling the reaction time (e.g., limiting hydrolysis to the first 30 minutes), formulators can maximize silanol density for better substrate adhesion before condensation accelerates. This level of control is essential for producing high-quality, reproducible scratch-resistant and anti-corrosion coatings on metals and optics.

General-Purpose Composites and Adhesives Using Epoxy and Urethane Matrices

In less specialized epoxy and urethane systems, GPTMS serves as a highly reliable, all-purpose adhesion promoter. While it may not be the absolute top performer in every niche (e.g., MPS shows higher strength in methacrylate dental resins [6]), it offers a unique combination of fast hydrolysis , broad compatibility with epoxy and urethane chemistries, and well-understood processing characteristics. This makes it the standard, low-risk choice for a vast array of industrial applications including glass fiber sizing, mineral-filled polymers, and general-purpose sealants.

Application

Selection Property

Validation Focus

Structural metal bonding (Ti, Al)

Bond durability under stress

Crack growth resistance, interfacial water barrier

PU coatings, adhesives, textile composites

Wet adhesion strength

IFSS after hydrolytic aging

Sol-gel hybrid coatings

Hydrolysis/condensation kinetics

Timeline for silanol density and gelation control

General-purpose epoxy/urethane composites

Broad matrix compatibility

Adhesion in epoxy/urethane, fast hydrolysis

• [1] Boerio, F. J., & Williams, J. W. (1988). The Effect of Silane Coupling Agents on the Durability of Titanium Alloy Joints. The Journal of Adhesion, 26(4), 273-289. View Source
• [2] Goh, C. S., Tan, S. C., Ngoh, S. L., & Wei, J. (2010). The Influence of Nanofillers and Additives on the Adhesion Strength of Aluminum. In ASME 2010 International Mechanical Engineering Congress and Exposition (pp. 895-901). View Source
• [3] Wang, X.-X., Fu, H.-L., Jiang, M.-Y., Liu, Y.-C., & Hu, J.-M. (2019). Understanding the role of silane pretreatments in an organic coating system. Part 2: a study of molecular dynamics simulation. Journal of Coatings Technology and Research, 16, 903-913. View Source
• [4] Li, B., Liu, Y., Nie, J., & Zhang, J. (2013). Improving the adhesion between a aqueous PU and a polyamide fibre with silane. Composite Interfaces, 20(8), 529-541. View Source
• [5] Cividanes, L. S., Simonetti, E. A., de Lima, N. B., & Thim, G. P. (2020). Analysis of the 3-Glycidoxypropyltrimethoxysilane (GPTMS) hydrolysis by infrared spectroscopy. Matéria (Rio de Janeiro), 25(3), e-12847. View Source
• [6] Debnath, S., Wunder, S. L., McCool, J. I., & Baran, G. R. (2003). Silane treatment effects on glass/resin interfacial shear strengths. Dental Materials, 19(5), 441-448. View Source